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Compound of Interest

Compound Name: Dikar

Cat. No.: B1239507 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on optimizing the use of Dikar,
a fungicide containing Mancozeb and Dinocap, to minimize phytotoxicity in experimental

settings. Below you will find troubleshooting guides, frequently asked questions (FAQs),

detailed experimental protocols, and data-driven insights to ensure the efficacy of your

research while maintaining plant health.
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Issue Potential Cause Recommended Action

Leaf yellowing, browning, or

scorching

- High Dikar concentration-

Application in high

temperatures or slow drying

conditions- Uneven spray

coverage

- Reduce Dikar concentration

in subsequent trials.- Apply

during cooler parts of the day

and ensure good air

circulation.- Calibrate sprayer

for a fine, even mist.

Stunted growth or reduced

vigor

- Repeated applications at

short intervals- Dikar

concentration too high for the

specific plant species or

cultivar

- Increase the interval between

applications.- Conduct a dose-

response experiment to

determine the optimal

concentration for your plant

material.

Poor germination or seedling

survival

- High concentration of Dikar

used as a seed treatment or

soil drench

- Lower the concentration for

seed treatments.- Test on a

small batch of seeds before

large-scale application.

Leaf spotting or necrosis

- Incompatibility with other

tank-mixed chemicals (e.g.,

oils, lime sulfur)

- Avoid tank-mixing Dikar with

oils or lime sulfur.[1] A

compatibility jar test is

recommended before mixing

with other pesticides.

White residue on leaves
- High application volume of

wettable powder formulation

- Use a spreader-sticker

adjuvant to improve coverage

and reduce visible residue.

Frequently Asked Questions (FAQs)
Q1: What are the active ingredients in Dikar and how do they work?

A1: Dikar is a fungicide with two active ingredients: Mancozeb and Dinocap.[1][2][3]

Mancozeb is a multi-site contact fungicide from the dithiocarbamate class.[3] It works by

inactivating the sulfhydryl groups of amino acids and enzymes within fungal cells, which
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disrupts lipid metabolism, respiration, and energy production.[3]

Dinocap is a dinitrophenol fungicide that primarily acts as a contact fungicide with some

acaricidal (mite-killing) properties. Its exact mechanism of action on plant cells is not fully

elucidated, but studies have shown it can induce mitotic abnormalities in plant cells.

Q2: What are the typical symptoms of Dikar-induced phytotoxicity?

A2: Phytotoxicity symptoms can vary depending on the plant species, concentration, and

environmental conditions. Common symptoms include chlorosis (yellowing of leaves), necrosis

(browning or death of tissue), leaf scorching, stunting of growth, and reduced germination or

seedling survival.

Q3: What environmental conditions increase the risk of phytotoxicity?

A3: High temperatures (above 27°C), slow drying conditions, and high humidity can increase

the absorption of Dikar and the risk of phytotoxicity.[1] It is advisable to apply Dikar during

cooler, drier parts of the day.

Q4: Can I tank-mix Dikar with other pesticides?

A4: Dikar is incompatible with certain chemicals. Do not mix Dikar with oils or lime sulfur, as

this can cause injury to plants.[1] When considering a tank mix with other pesticides, it is

always recommended to perform a jar test to check for physical compatibility before

application.

Q5: Is there a recommended waiting period between oil applications and Dikar?

A5: Yes, do not use Dikar within 7 days before or after an oil application to avoid phytotoxicity.

[1]

Quantitative Data on Phytotoxicity
The following tables summarize data from studies on the phytotoxic effects of Mancozeb and

Dinocap on Allium cepa (onion), which can serve as a reference point for understanding

potential dose-dependent phytotoxicity.

Table 1: Phytotoxicity of Mancozeb on Allium cepa
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Mancozeb
Concentrati
on (ppm)

Germinatio
n (%)

Survival (%)
Root
Length (cm)

Shoot
Length (cm)

Phytotoxicit
y (%)

0 (Control) 100 100 16.66 18.00 0

10 91.67 86.67 10.11 12.33 39.31

30 88.33 83.33 7.24 12.66 56.54

50 75.00 66.67 5.58 10.33 68.91

88 (LC50) 50.00 - - - -

100 58.33 41.66 4.33 7.33 79.12

150 41.66 23.33 2.16 4.66 87.50

Data adapted from a study on Allium cepa. LC50 refers to the concentration that causes 50%

mortality.

Table 2: Mitotic Abnormalities Induced by Dinocap in Allium cepa Root Tip Cells

Dinocap Concentration
(mg/L)

Mitotic Index (%) Total Abnormalities (%)

0 (Control) 9.87 0.85

6.25 8.15 2.45

12.5 7.23 4.12

25 5.98 6.89

50 4.12 9.87

100 2.03 15.23

Data adapted from a study on Allium cepa, showing a dose-dependent increase in mitotic

abnormalities.
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Experimental Protocols
Protocol 1: General Phytotoxicity Assessment
This protocol is adapted from the European and Mediterranean Plant Protection Organization

(EPPO) guidelines for phytotoxicity assessment.

Objective: To determine the phytotoxic potential of Dikar on a specific plant species.

Materials:

Dikar (wettable powder)

Test plants of a uniform growth stage

Sprayer with adjustable nozzle

Distilled water

Appropriate personal protective equipment (PPE)

Methodology:

Plant Preparation: Use healthy, uniform plants for the experiment. Ensure they are well-

watered and not under any stress.

Treatment Groups:

Control: Untreated plants.

Water Control: Plants sprayed with water only.

Recommended Dose (1X): Plants sprayed with Dikar at the manufacturer's recommended

concentration.

Double Dose (2X): Plants sprayed with Dikar at twice the recommended concentration to

assess the margin of crop safety.

Application:
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Prepare the Dikar suspension immediately before use.

Apply as a fine mist to ensure thorough and uniform coverage of the foliage.

Conduct the application in a controlled environment, avoiding high temperatures and direct

sunlight.

Observation:

Visually assess the plants for any signs of phytotoxicity at 3, 7, and 14 days after

treatment.

Use a standardized phytotoxicity rating scale (see Table 3).

Data Collection: Record the phytotoxicity rating for each plant. Also, note any other observed

effects such as changes in growth, color, or morphology.

Table 3: Phytotoxicity Rating Scale

Rating % of Leaf Area Affected Description

0 0 No visible injury

1 1-10 Slight leaf yellowing or spotting

2 11-25
Moderate leaf yellowing and/or

some necrotic spots

3 26-50
Significant yellowing and

necrosis

4 51-75
Severe necrosis and some leaf

drop

5 >75
Severe leaf drop and plant

death

Signaling Pathways and Experimental Workflows
Plant Stress Response to Fungicides
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Fungicides can induce stress responses in plants, leading to the activation of various signaling

pathways. While specific pathways for Dikar are not extensively documented, the known

mechanisms of its active ingredients suggest the involvement of general stress response

pathways. Mancozeb's multi-site inhibitory action can lead to oxidative stress, triggering

downstream signaling cascades.

Dikar Application

Mancozeb

Dinocap

Cellular Stress
(e.g., Oxidative Stress)

Signal Transduction
(Kinase Cascades) Altered Gene Expression Phytotoxic Response

(e.g., Necrosis, Stunting)

Click to download full resolution via product page

Caption: General signaling pathway of fungicide-induced phytotoxicity.

Experimental Workflow for Optimizing Dikar
Concentration
The following workflow outlines a systematic approach to determining the optimal Dikar
concentration that maximizes fungal control while minimizing phytotoxicity.
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Caption: Workflow for optimizing Dikar concentration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Optimizing Dikar Concentration for Minimal
Phytotoxicity: A Technical Support Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1239507#optimizing-dikar-concentration-for-minimal-
phytotoxicity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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